5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(4-methoxyanilino)-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H15N3O2/c1-12-5-3-4-6-15(12)17-21-16(11-19)18(23-17)20-13-7-9-14(22-2)10-8-13/h3-10,20H,1-2H3
• InChI Key: UUVVMIVWWLXOQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)NC3=CC=C(C=C3)OC)C#N
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of oxazole derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile are primarily related to its potential as a drug candidate. In vitro and in vivo studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and exhibit antifungal activity. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile in lab experiments include its potential as a drug candidate for various diseases. It is also relatively easy to synthesize and purify. However, its limitations include the lack of understanding of its mechanism of action and the need for further studies to fully understand its potential as a drug candidate.

Future Directions

There are several future directions for research on 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile. These include:
1. Further studies to understand its mechanism of action and identify potential targets for drug development.
2. In vivo studies to determine its efficacy and safety in animal models of diseases.
3. Optimization of its chemical structure to improve its potency and selectivity.
4. Development of novel drug delivery systems to improve its bioavailability and efficacy.
5. Clinical trials to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile is a promising compound with potential applications in drug development. Its synthesis method is relatively simple, and it has shown promising results in various scientific studies. Further studies are needed to fully understand its mechanism of action and potential as a drug candidate.

Synthesis Methods

The synthesis method of 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile involves the reaction of 4-methoxyaniline and 2-methylphenylacetic acid with triethyl orthoformate, followed by the reaction with ammonium acetate and 2,4-pentanedione. The reaction results in the formation of 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

The scientific research application of 5-[(4-methoxyphenyl)amino]-2-(2-methylphenyl)-1,3-oxazole-4-carbonitrile is primarily focused on its potential as a drug candidate. This compound has been shown to have anticancer, anti-inflammatory, and antifungal properties. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation. In vivo studies have also shown promising results in animal models of cancer and inflammation.